Cas no 1052548-78-3 (2-(chloromethyl)-8-methylimidazo[1,2-a]pyridine hydrochloride)

• Product Name: 2-(chloromethyl)-8-methylimidazo[1,2-a]pyridine hydrochloride
• CAS No: 1052548-78-3
• MF: C₉H₁₀Cl₂N₂
• MW: 217.095099925995
• MDL: MFCD06673453
• CID: 3110384
• PubChem ID: 16247218
• Update Time: 2025-07-27

2-(chloromethyl)-8-methylimidazo[1,2-a]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-8-methylimidazo[1,2-a]pyridine hydrochloride
• EN300-10843
• CSB54878
• AKOS024253352
• CS-0231466
• G30317
• 2-(chloromethyl)-8-methylimidazo[1,2-a]pyridine;hydrochloride
• MFCD06673453
• 1052548-78-3
• F3358-0378
• 2-(chloromethyl)-8-methylimidazo(1,2-a)pyridine hydrochloride
• 993-613-6
• Z85957148

• MDL： MFCD06673453
• Inchi： 1S/C9H9ClN2.ClH/c1-7-3-2-4-12-6-8(5-10)11-9(7)12;/h2-4,6H,5H2,1H3;1H
• InChI Key： YTTFGNJXVGBFPV-UHFFFAOYSA-N
• SMILES： ClCC1=CN2C=CC=C(C)C2=N1.Cl

Computed Properties

• Exact Mass: 216.0221037Da
• Monoisotopic Mass: 216.0221037Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3Ų

Additional information on 2-(chloromethyl)-8-methylimidazo[1,2-a]pyridine hydrochloride

Recent Advances in the Study of 2-(Chloromethyl)-8-methylimidazo[1,2-a]pyridine Hydrochloride (CAS: 1052548-78-3)

2-(Chloromethyl)-8-methylimidazo[1,2-a]pyridine hydrochloride (CAS: 1052548-78-3) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents targeting various diseases. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

The compound has been extensively studied for its role in the synthesis of imidazo[1,2-a]pyridine derivatives, a class of heterocyclic compounds known for their diverse pharmacological activities. Recent research has demonstrated that 2-(chloromethyl)-8-methylimidazo[1,2-a]pyridine hydrochloride serves as a versatile building block in the construction of molecules with potential anticancer, antimicrobial, and anti-inflammatory properties. Its unique chemical structure allows for further functionalization, enabling the development of targeted therapies with improved efficacy and reduced side effects.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have successfully utilized 2-(chloromethyl)-8-methylimidazo[1,2-a]pyridine hydrochloride as a precursor in the synthesis of small-molecule kinase inhibitors, which have shown promising results in preclinical studies. These inhibitors exhibit high selectivity and potency, making them attractive candidates for further development.

In addition to its role in kinase inhibitor development, recent studies have explored the compound's potential in antimicrobial therapy. The imidazo[1,2-a]pyridine scaffold has been shown to possess intrinsic antibacterial and antifungal activities. By modifying the 2-(chloromethyl)-8-methylimidazo[1,2-a]pyridine hydrochloride structure, researchers have developed derivatives with enhanced activity against drug-resistant pathogens. These findings underscore the compound's versatility and its potential to address the growing challenge of antimicrobial resistance.

Another area of interest is the compound's application in the synthesis of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and neurodegenerative conditions. Recent studies have demonstrated that derivatives of 2-(chloromethyl)-8-methylimidazo[1,2-a]pyridine hydrochloride can modulate inflammatory pathways, reducing the production of pro-inflammatory cytokines. This property makes them valuable candidates for the development of new anti-inflammatory drugs with improved safety profiles.

The synthesis of 2-(chloromethyl)-8-methylimidazo[1,2-a]pyridine hydrochloride has also been optimized in recent years, with researchers developing more efficient and scalable methods. These advancements have facilitated the production of the compound in larger quantities, enabling further exploration of its pharmacological potential. Additionally, improved synthetic routes have reduced the environmental impact of the production process, aligning with the principles of green chemistry.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 2-(chloromethyl)-8-methylimidazo[1,2-a]pyridine hydrochloride. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed to ensure their suitability for human use. Ongoing research is focused on optimizing the pharmacokinetic and pharmacodynamic properties of these derivatives to overcome these hurdles.

In conclusion, 2-(chloromethyl)-8-methylimidazo[1,2-a]pyridine hydrochloride (CAS: 1052548-78-3) represents a valuable tool in medicinal chemistry, with wide-ranging applications in drug discovery. Its versatility as a synthetic intermediate, combined with its potential pharmacological activities, makes it a compound of significant interest. Continued research and development efforts are expected to yield new therapeutic agents based on this scaffold, addressing unmet medical needs and improving patient outcomes.